Cas no 1391268-61-3 (5-bromo-2,3-dihydro-1H-quinolin-4-one)

• Product Name: 5-bromo-2,3-dihydro-1H-quinolin-4-one
• CAS No: 1391268-61-3
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD22426007
• CID: 1016043
• PubChem ID: 71742964
• Update Time: 2025-06-14

5-bromo-2,3-dihydro-1H-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,3-dihydroquinolin-4(1H)-one
• 5-bromo-2,3-dihydro-1H-quinolin-4-one

• MDL： MFCD22426007
• Inchi： 1S/C9H8BrNO/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-3,11H,4-5H2
• InChI Key： ZVJZGPYDOMMMMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-bromo-2,3-dihydro-1H-quinolin-4-one

Research Briefing on 5-bromo-2,3-dihydro-1H-quinolin-4-one (CAS: 1391268-61-3) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-2,3-dihydro-1H-quinolin-4-one (CAS: 1391268-61-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic quinoline derivative serves as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways. Recent studies highlight its role in modulating protein-protein interactions and enzyme inhibition, particularly in oncology and neurodegenerative disease research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for developing selective kinase inhibitors. Researchers utilized its bromo-substituted quinolinone core to create novel ATP-competitive inhibitors showing nanomolar affinity for CDK8/19, with potential applications in colorectal cancer therapy. The electron-withdrawing bromine at position 5 was found to significantly enhance binding affinity through halogen bonding interactions with kinase hinge regions.

In neuropharmacology, 5-bromo-2,3-dihydro-1H-quinolin-4-one derivatives have shown promise as modulators of glutamate receptors. A Nature Communications paper (2024) reported its incorporation into positive allosteric modulators of mGluR2, demonstrating improved blood-brain barrier penetration compared to previous generations of compounds. The dihydroquinolinone scaffold provided optimal spatial arrangement for receptor binding while maintaining metabolic stability.

Synthetic methodology developments have also advanced significantly. A recent Organic Letters publication (2024) described a novel palladium-catalyzed cross-coupling protocol that enables efficient functionalization at the 5-position of 5-bromo-2,3-dihydro-1H-quinolin-4-one. This breakthrough allows rapid diversification of the core structure for structure-activity relationship studies, with yields exceeding 85% for most aryl and heteroaryl substitutions.

Pharmacokinetic studies of lead compounds derived from this scaffold reveal favorable drug-like properties. The saturated 2,3-position contributes to improved metabolic stability compared to fully aromatic quinolines, while maintaining sufficient lipophilicity for membrane permeability. Current research focuses on optimizing substituents at the 1-position nitrogen to fine-tune solubility and protein binding characteristics.

Several pharmaceutical companies have included 5-bromo-2,3-dihydro-1H-quinolin-4-one derivatives in their preclinical pipelines, particularly for oncology and CNS disorders. Its synthetic accessibility from commercially available starting materials (typically requiring 3-4 steps with overall yields >60%) makes it attractive for medicinal chemistry programs. Recent patent applications indicate growing interest in its application for targeted protein degradation approaches.

Future research directions include exploring its potential in covalent inhibitor design (leveraging the 5-bromo position for selective modification) and as a fragment in DNA-encoded library platforms. The compound's balanced physicochemical properties and demonstrated biological relevance position it as a valuable tool for both academic and industrial drug discovery efforts in the coming years.